Cas no 15499-52-2 (D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4))

• Product Name: D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4)
• CAS No: 15499-52-2
• MF: C₆H₁₀K₄O₁₂P₂
• MW: 492.477128505707
• CID: 121025
• PubChem ID: 84950
• Update Time: 2025-04-18

D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4) Chemical and Physical Properties

Names and Identifiers

• D-Fructose,1,6-bis(dihydrogen phosphate), potassium salt (1:4)
• Fructose, 1,6-bis(dihydrogen phosphate), tetrapotassium salt, d-
• D-Fructose, 1,6-bis(dihydrogen phosphate), tetrapotassium salt
• tetrapotassium 1,6-di-O-phosphonato-D-fructose
• D-Fructose, 1,6-bis(dihydrogen phosphate), potassium salt (1:4)
• EINECS 239-529-9
• tetrapotassium;[(2R,3R,4S)-2,3,4-trihydroxy-5-oxo-6-phosphonatooxyhexyl] phosphate
• 15499-52-2

• Inchi： 1S/C6H14O12P2.4K/c7-3(1-17-19(11,12)13)5(9)6(10)4(8)2-18-20(14,15)16;;;;/h3,5-7,9-10H,1-2H2,(H2,11,12,13)(H2,14,15,16);;;;/q;4*+1/p-4/t3-,5-,6-;;;;/m1..../s1
• InChI Key： DLUYBGPLKYPZFU-GNWSQLALSA-J
• SMILES： [K+].[K+].[K+].[K+].P(=O)([O-])([O-])OC[C@H]([C@H]([C@@H](C(COP(=O)([O-])[O-])=O)O)O)O

Computed Properties

• Exact Mass: 491.8195
• Monoisotopic Mass: 491.82
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 223A^2

Experimental Properties

• Density: 2.095
• Boiling Point: 722.6°Cat760mmHg
• Flash Point: 390.8°C
• PSA: 222.6